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A Comparative Guide for Researchers and Drug Development Professionals

In the realm of endodontic treatments, particularly in pediatric dentistry, the choice of root canal

filling material is paramount to ensure long-term success, facilitate physiological root

resorption, and safeguard the developing permanent tooth. Among the plethora of materials

available, iodoform-based pastes, such as Kri paste, and calcium hydroxide pastes have been

subjects of extensive research. This guide provides an objective comparison of their long-term

performance, supported by experimental data, to aid researchers, scientists, and drug

development professionals in their understanding and evaluation of these materials.

Executive Summary
Both Kri paste and calcium hydroxide pastes have demonstrated clinical efficacy as root canal

filling materials in primary teeth. The selection between the two often hinges on the specific

clinical scenario, desired resorption rate, and potential adverse effects. Kri paste, an iodoform-

based material, is recognized for its potent antimicrobial properties and favorable resorption

profile. Calcium hydroxide pastes are lauded for their high pH, which confers antibacterial

effects and the ability to induce hard tissue formation. Long-term studies indicate comparable

success rates, although differences in resorption patterns and the incidence of adverse effects

have been noted.
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The following tables summarize the quantitative data from various long-term follow-up studies,

offering a side-by-side comparison of Kri paste and calcium hydroxide pastes.

Table 1: Clinical and Radiographic Success Rates of Pulpectomy in Primary Molars

Study
(Year)

Filling
Material

Number of
Teeth

Follow-up
Period
(Months)

Clinical
Success
Rate (%)

Radiograph
ic Success
Rate (%)

Pinto et al.

(2022)[1]

Iodoform-

based paste
16 12 81.3 81.3

Calcium

Hydroxide

with Zinc

Oxide

18 12 83.3 83.3

Holan & Fuks

(1993)[2]

Kri Paste

(Iodoform-

based)

44 12-48+ 84 -

Chen et al.

(2017)[3]

ZOE,

Iodoform,

Calcium

Hydroxide

Mixture

53 18 96.2 92.5

Vitapex

(Calcium

Hydroxide/Iod

oform)

56 18 71.4 53.6

Note: The study by Holan & Fuks (1993) compared Kri paste with Zinc Oxide Eugenol (ZOE),

and the study by Chen et al. (2017) used a mixture containing both iodoform and calcium

hydroxide, providing indirect comparative data.
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Feature Kri Paste (Iodoform-based) Calcium Hydroxide Pastes

Internal/External Root

Resorption
Less frequently reported.

A known potential

complication, particularly

internal resorption, attributed

to an inflammatory response to

the high alkalinity.[4]

Resorption Rate of Excess

Material

Generally resorbs rapidly if

extruded beyond the apex.[5]

Resorbable, but the rate can

be variable. The addition of

zinc oxide can slow down the

resorption rate.[1]

Effect on Succedaneous Teeth

Generally considered harmless

to the permanent tooth germ.

[6]

Concerns have been raised

about potential damage to the

permanent successor if the

material is not resorbed

properly.

Tooth Discoloration

Yellowish-brown discoloration

has been reported due to the

presence of iodine.[6]

Not typically associated with

tooth discoloration.

Experimental Protocols of Cited Studies
A clear understanding of the methodologies employed in clinical trials is crucial for interpreting

the results. Below are the detailed experimental protocols from key studies.

Pinto et al. (2022): Pulpectomies with Iodoform Versus
Calcium Hydroxide-Based Paste[1]

Study Design: A randomized controlled clinical trial.

Participants: Children with primary teeth indicated for pulpectomy due to irreversible pulpitis

or necrosis.

Inclusion Criteria: Presence of a successor permanent tooth, at least two-thirds of the root

remaining, and restorability of the tooth.
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Exclusion Criteria: Systemic diseases, extensive root resorption, or internal resorption.

Procedure:

Standard pulpectomy procedure with chemomechanical preparation using sodium

hypochlorite as an irrigant.

Root canals were randomly filled with either an iodoform-based paste or a calcium

hydroxide paste thickened with zinc oxide.

Teeth were restored with composite resin.

Follow-up and Evaluation: Clinical and radiographic evaluations were performed at 6 and 12

months.

Clinical Success: Absence of pain, swelling, fistula, and abnormal mobility.

Radiographic Success: Resolution of any pre-existing periapical radiolucency and

absence of pathological root resorption or bone destruction.

Holan & Fuks (1993): A comparison of pulpectomies
using ZOE and KRI paste in primary molars[2]

Study Design: A retrospective study.

Participants: Records of children who had undergone pulpectomy in primary molars.

Procedure:

Canals were prepared with files and irrigated with saline.

Root canals were filled with either Kri paste or ZOE using a Lentulo spiral.

Postoperative radiographs were taken to assess the quality of the fill (flush, underfilled, or

overfilled).

Follow-up and Evaluation: Clinical and radiographic examinations were conducted

periodically for 12 to over 48 months.
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Success Criteria: Absence of clinical signs and symptoms, and no evidence of

radiographic pathology.

Mechanism of Action and Signaling Pathways
The therapeutic effects of Kri paste and calcium hydroxide pastes are attributed to their distinct

chemical properties and interactions with the biological environment.

Kri Paste (Iodoform-based)
The primary mechanism of action of Kri paste is its potent antimicrobial activity, which is

attributed to its main components: iodoform and parachlorophenol.[6] Iodoform releases iodine,

which is a strong oxidizing agent that can precipitate proteins and oxidize essential enzymes in

microorganisms.[7] Parachlorophenol is a phenolic compound known for its disinfectant

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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